Cas no 1779936-70-7 (2,2-difluoro-2-3-(methylsulfanyl)phenylacetic acid)

• Product Name: 2,2-difluoro-2-3-(methylsulfanyl)phenylacetic acid
• CAS No: 1779936-70-7
• MF: C₉H₈F₂O₂S
• MW: 218.220428466797
• CID: 6060346
• PubChem ID: 105425706
• Update Time: 2025-06-10

2,2-difluoro-2-3-(methylsulfanyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-3-(methylsulfanyl)phenylacetic acid
• EN300-1139029
• 1779936-70-7
• 2,2-difluoro-2-[3-(methylsulfanyl)phenyl]acetic acid

• Inchi： 1S/C9H8F2O2S/c1-14-7-4-2-3-6(5-7)9(10,11)8(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： DDEXMTSPBBGJKD-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 218.02130699g/mol
• Monoisotopic Mass: 218.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,2-difluoro-2-3-(methylsulfanyl)phenylacetic acid

Professional Introduction to 2,2-difluoro-2-3-(methylsulfanyl)phenylacetic Acid (CAS No. 1779936-70-7)

2,2-difluoro-2-3-(methylsulfanyl)phenylacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1779936-70-7, possesses a unique molecular structure that makes it a promising candidate for various biochemical applications. The presence of both fluorine and methylsulfanyl groups in its molecular framework contributes to its distinctive chemical properties, which are highly relevant in the development of novel therapeutic agents.

The molecular formula of 2,2-difluoro-2-3-(methylsulfanyl)phenylacetic acid is C₈H₇F₂O₂S, reflecting its composition of carbon, hydrogen, fluorine, oxygen, and sulfur atoms. This specific arrangement of atoms endows the compound with a high degree of reactivity and specificity, making it an intriguing subject for further study in synthetic chemistry and drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, which is a critical factor in the development of effective drugs. The methylsulfanyl group in this compound further enhances its potential as a pharmacophore by contributing to the overall solubility and bioavailability of the molecule.

The synthesis of 2,2-difluoro-2-3-(methylsulfanyl)phenylacetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical applications.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The unique structural features of 1779936-70-7 make it a suitable candidate for inhibiting specific enzymatic pathways that are implicated in various diseases. For instance, studies have suggested that fluorinated phenylacetic acids may exhibit inhibitory effects on certain proteases and kinases, which are key targets in cancer therapy.

The pharmacological activity of 1779936-70-7 has been explored in several preclinical studies. These investigations have revealed promising results regarding its ability to modulate biological pathways associated with inflammation and cell proliferation. The compound's interaction with biological targets suggests that it could be developed into a novel therapeutic agent for conditions such as chronic inflammation and certain types of cancer.

In addition to its pharmacological potential, 1779936-70-7 has also shown promise in material science applications. Fluorinated compounds are known for their thermal stability and resistance to degradation, making them valuable in the development of advanced materials used in electronics and coatings. The presence of both fluorine and sulfur atoms in this molecule enhances its durability and functionality under various environmental conditions.

The latest research on 1779936-70-7 has highlighted its role as a building block for more complex molecules. Chemists have utilized this compound as a precursor in the synthesis of novel heterocyclic compounds, which exhibit enhanced biological activity. These derivatives are being investigated for their potential use in treating neurological disorders and infectious diseases.

The industrial production of 1779936-70-7 is still in its early stages, but advancements in synthetic chemistry are expected to improve yield and reduce costs over time. As more research is conducted on this compound, its applications are likely to expand into new areas beyond pharmaceuticals. The versatility of its molecular structure makes it a valuable asset for chemists working on innovative solutions across multiple disciplines.

In conclusion, CAS No. 1779936-70-7, or more specifically referred to as 2,2-difluoro-2-3-(methylsulfanyl)phenylacetic acid, represents a significant advancement in chemical research with broad implications for medicine and materials science. Its unique properties and potential applications make it a compound worth monitoring as further studies continue to uncover its full capabilities.